Cas no 4846-22-4 (1,2-Benzenediamine,3,4,6-trimethyl-)

• Product Name: 1,2-Benzenediamine,3,4,6-trimethyl-
• CAS No: 4846-22-4
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 326093
• Update Time: 2024-01-28

1,2-Benzenediamine,3,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,3,4,6-trimethyl-
• 1,2-Benzenediamine,3,4,6-trimethyl-(9CI)
• 2,3,5-trimethyl-1,6-benzoquinone
• 3,4,6-
• 3,4,6-Trimethyl-[1,2]benzochinon
• 3,4,6-trimethyl-[1,2]benzoquinone
• 3,4,6-Trimethyl-o-benzochinon
• 3,4,6-trimethyl-o-benzoquinone
• 3,4,6-Trimethyl-o-phenylendiamin
• 3,4,6-trimethyl-o-phenylenediamine
• 3,5-Cyclohexadiene-1,2-dione, 3,4,6-trimethyl-
• 3.4.6-Trimethyl-phenylendiamin-(1.2)
• 5.6-Diamino-1.2.4-trimethyl-benzol
• 5.6-Diamino-pseudocumol
• AGN-PC-00NMAN
• CTK0F5780
• o-trimethylbenzoquinone
• 1,2-Benzenediamine, 3,4,6-trimethyl-

• Inchi： 1S/C9H14N2/c1-5-4-6(2)8(10)9(11)7(5)3/h4H,10-11H2,1-3H3
• InChI Key： HGKIDEGLBDSGBQ-UHFFFAOYSA-N
• SMILES： C1(N)=C(C)C=C(C)C(C)=C1N

Computed Properties

• Exact Mass: 150.116
• Monoisotopic Mass: 150.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2

Experimental Properties

• Density: 1.051±0.06 g/cm3(Predicted)
• Boiling Point: 287.3±35.0 °C(Predicted)
• pka: 4.57±0.10(Predicted)